![molecular formula C18H18N4O6S B1264249 N-[3-(dimethylamino)propyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-5-nitro-2-furancarboxamide](/img/structure/B1264249.png)
N-[3-(dimethylamino)propyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-5-nitro-2-furancarboxamide
Overview
Description
N-[3-(dimethylamino)propyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-5-nitro-2-furancarboxamide is a member of benzothiazoles.
Scientific Research Applications
Corrosion Inhibition
N-[3-(dimethylamino)propyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-5-nitro-2-furancarboxamide and its derivatives demonstrate significant potential in corrosion inhibition applications. Specifically, benzothiazole derivatives have shown to offer extra stability and higher inhibition efficiencies against steel corrosion in acidic environments. Their ability to adsorb onto surfaces through both physical and chemical means highlights their applicability in protecting metals from corrosive agents (Hu et al., 2016).
Synthesis of Heterocycles
The compound and related structures serve as versatile building blocks in the synthesis of various heterocyclic compounds. For instance, reactions with appropriate aminopyrazoles and aminotriazole under specific conditions lead to the formation of novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, demonstrating the compound's utility in expanding the diversity of heterocyclic chemistries (Darweesh et al., 2016).
Organic Synthesis and Transformations
The chemical structure of N-[3-(dimethylamino)propyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-5-nitro-2-furancarboxamide lends itself to various organic transformations, enabling the synthesis of complex molecular architectures. For example, its use in the synthesis of 7-(fur-2-yl)-1-methyl-1H-pyrazolo[4,3-g][1,3]benzothiazole through a series of reactions including methylation, reduction, and condensation steps illustrates its versatility in organic synthesis (El’chaninov et al., 2018).
Antioxidant Activity
Research into benzothiazole derivatives, including structures similar to N-[3-(dimethylamino)propyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-5-nitro-2-furancarboxamide, has indicated potential antioxidant properties. The synthesis of novel compounds incorporating the benzothiazole moiety and subsequent evaluation of their antioxidant activities highlight the potential therapeutic applications of these compounds (Ahmad et al., 2012).
properties
Product Name |
N-[3-(dimethylamino)propyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-5-nitro-2-furancarboxamide |
|---|---|
Molecular Formula |
C18H18N4O6S |
Molecular Weight |
418.4 g/mol |
IUPAC Name |
N-[3-(dimethylamino)propyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-5-nitrofuran-2-carboxamide |
InChI |
InChI=1S/C18H18N4O6S/c1-20(2)6-3-7-21(17(23)12-4-5-16(28-12)22(24)25)18-19-11-8-13-14(27-10-26-13)9-15(11)29-18/h4-5,8-9H,3,6-7,10H2,1-2H3 |
InChI Key |
VDBQQWBAIAAYEY-UHFFFAOYSA-N |
SMILES |
CN(C)CCCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)C4=CC=C(O4)[N+](=O)[O-] |
Canonical SMILES |
CN(C)CCCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)C4=CC=C(O4)[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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